Bicalutamide Sulfoxide
Bicalutamide Sulfoxide
Brand Name:
Vulcanchem
CAS No.:
945419-64-7
VCID:
VC0046509
InChI:
InChI=1S/C18H14F4N2O3S/c1-17(26,10-28(27)14-6-3-12(19)4-7-14)16(25)24-13-5-2-11(9-23)15(8-13)18(20,21)22/h2-8,26H,10H2,1H3,(H,24,25)
SMILES:
CC(CS(=O)C1=CC=C(C=C1)F)(C(=O)NC2=CC(=C(C=C2)C#N)C(F)(F)F)O
Molecular Formula:
C18H14F4N2O3S
Molecular Weight:
414.375
Bicalutamide Sulfoxide
CAS No.: 945419-64-7
Reference Standards
VCID: VC0046509
Molecular Formula: C18H14F4N2O3S
Molecular Weight: 414.375
| CAS No. | 945419-64-7 |
|---|---|
| Product Name | Bicalutamide Sulfoxide |
| Molecular Formula | C18H14F4N2O3S |
| Molecular Weight | 414.375 |
| IUPAC Name | N-[4-cyano-3-(trifluoromethyl)phenyl]-3-(4-fluorophenyl)sulfinyl-2-hydroxy-2-methylpropanamide |
| Standard InChI | InChI=1S/C18H14F4N2O3S/c1-17(26,10-28(27)14-6-3-12(19)4-7-14)16(25)24-13-5-2-11(9-23)15(8-13)18(20,21)22/h2-8,26H,10H2,1H3,(H,24,25) |
| Standard InChIKey | MHWPKBKCPXTKJS-UHFFFAOYSA-N |
| SMILES | CC(CS(=O)C1=CC=C(C=C1)F)(C(=O)NC2=CC(=C(C=C2)C#N)C(F)(F)F)O |
| Synonyms | USP Bicalutamide Related Compound A; (N-[4-Cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)sulfinyl]-2-hydroxy-2-methyl-propanamide); |
| PubChem Compound | 42604713 |
| Last Modified | Nov 12 2021 |
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